Cas no 1805050-29-6 (2-Cyano-6-ethyl-3-(trifluoromethoxy)phenylacetic acid)

2-Cyano-6-ethyl-3-(trifluoromethoxy)phenylacetic acid is a specialized organic compound featuring a cyano group, an ethyl substituent, and a trifluoromethoxy moiety on a phenylacetic acid backbone. Its unique structure imparts distinct electronic and steric properties, making it valuable in pharmaceutical and agrochemical research. The trifluoromethoxy group enhances lipophilicity and metabolic stability, while the cyano and carboxylic acid functionalities offer reactivity for further derivatization. This compound is particularly useful as an intermediate in the synthesis of bioactive molecules, where its structural motifs can influence binding affinity and selectivity. Its well-defined purity and stability ensure reliable performance in synthetic applications.

2-Cyano-6-ethyl-3-(trifluoromethoxy)phenylacetic acid structure

1805050-29-6 structure

Product Name:2-Cyano-6-ethyl-3-(trifluoromethoxy)phenylacetic acid

CAS No:1805050-29-6

MF:C₁₂H₁₀F₃NO₃

MW:273.20791387558

CID:5009771

Update Time:2025-10-28

2-Cyano-6-ethyl-3-(trifluoromethoxy)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

- 2-Cyano-6-ethyl-3-(trifluoromethoxy)phenylacetic acid
- Inchi： 1S/C12H10F3NO3/c1-2-7-3-4-10(19-12(13,14)15)9(6-16)8(7)5-11(17)18/h3-4H,2,5H2,1H3,(H,17,18)
- InChI Key： LOGLXCCGXRXULQ-UHFFFAOYSA-N
- SMILES： FC(OC1C=CC(CC)=C(CC(=O)O)C=1C#N)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 374
XLogP3: 3.1
Topological Polar Surface Area: 70.3

2-Cyano-6-ethyl-3-(trifluoromethoxy)phenylacetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A010002857-1g	2-Cyano-6-ethyl-3-(trifluoromethoxy)phenylacetic acid	1805050-29-6	97%	1g	1,564.50 USD	2021-07-06

2-Cyano-6-ethyl-3-(trifluoromethoxy)phenylacetic acid Related Literature

1. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
2. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
3. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
4. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
5. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642

Additional information on 2-Cyano-6-ethyl-3-(trifluoromethoxy)phenylacetic acid

2-Cyano-6-ethyl-3-(trifluoromethoxy)phenylacetic acid (CAS No. 1805050-29-6): A Comprehensive Overview

2-Cyano-6-ethyl-3-(trifluoromethoxy)phenylacetic acid (CAS No. 1805050-29-6) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct chemical structure, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The molecular formula of 2-Cyano-6-ethyl-3-(trifluoromethoxy)phenylacetic acid is C₁₄H₁₂F₃NO₃, and its molecular weight is 297.24 g/mol. The presence of a cyano group, an ethyl substituent, and a trifluoromethoxy moiety in its structure confers unique chemical properties and biological activities. These features have been extensively studied to understand their implications in drug design and development.

2-Cyano-6-ethyl-3-(trifluoromethoxy)phenylacetic acid has shown potential in various preclinical studies, particularly in the areas of anti-inflammatory and anti-cancer research. Recent studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). This inhibition can lead to reduced production of pro-inflammatory mediators, making it a potential candidate for the treatment of chronic inflammatory diseases.

In the context of cancer research, 2-Cyano-6-ethyl-3-(trifluoromethoxy)phenylacetic acid has been investigated for its anti-proliferative and pro-apoptotic effects on various cancer cell lines. Studies have shown that it can induce cell cycle arrest and apoptosis in cancer cells by modulating specific signaling pathways. For instance, it has been reported to inhibit the activation of the Akt/mTOR pathway, which is often dysregulated in many types of cancer.

The pharmacokinetic properties of 2-Cyano-6-ethyl-3-(trifluoromethoxy)phenylacetic acid have also been evaluated to assess its suitability as a therapeutic agent. Preclinical studies have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) profiles, suggesting that it can be effectively delivered to target tissues with minimal toxicity. Additionally, its stability under physiological conditions has been confirmed through various analytical methods.

To further enhance its therapeutic potential, researchers have explored the synthesis of derivatives and analogs of 2-Cyano-6-ethyl-3-(trifluoromethoxy)phenylacetic acid. These modifications aim to optimize its pharmacological properties, such as potency, selectivity, and bioavailability. For example, the introduction of additional functional groups or changes in the substituents can lead to compounds with improved efficacy and reduced side effects.

The safety profile of 2-Cyano-6-ethyl-3-(trifluoromethoxy)phenylacetic acid has been evaluated through extensive toxicological studies. These studies have shown that it exhibits low toxicity at therapeutic doses, making it a promising candidate for clinical development. However, ongoing research is necessary to fully understand its long-term safety and efficacy in human subjects.

In conclusion, 2-Cyano-6-ethyl-3-(trifluoromethoxy)phenylacetic acid (CAS No. 1805050-29-6) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable compound for the development of novel therapeutic agents. Continued research and clinical trials will further elucidate its potential applications and contribute to the advancement of healthcare solutions.